N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(2-((4-fluorophenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H24FN3O4/c23-17-2-4-18(5-3-17)25-21(27)13-26-9-7-16(8-10-26)22(28)24-12-15-1-6-19-20(11-15)30-14-29-19/h1-6,11,16H,7-10,12-14H2,(H,24,28)(H,25,27)
• InChI Key: APEZGDYAAXMXQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC3=C(C=C2)OCO3)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H24FN3O4
• Molecular Weight: 413.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(2-((4-fluorophenyl)amino)-2-oxoethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H24FN3O4 and its molecular weight is 413.449. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Virtual Screening and Cancer Therapy

A study involved virtual screening targeting the urokinase receptor (uPAR), leading to the discovery of compounds with potential anti-cancer properties. Synthesis of an analogue showed promising results in breast cancer invasion, migration, and adhesion assays. These compounds also blocked angiogenesis and induced apoptosis, with one showing significant reduction in tumor volumes and metastasis in mice, making it a potential candidate for further development in cancer therapy (F. Wang et al., 2011).

Novel Heterocyclic Compounds for Inflammation and Pain

Research on the synthesis of novel benzodifuranyl and related heterocyclic compounds derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities. These compounds showed promising COX-2 selectivity and inhibition of edema, highlighting their potential as novel therapeutic agents for treating inflammation and pain (A. Abu‐Hashem et al., 2020).

Antipsychotic Agent Development

A study on the synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents revealed two derivatives with potent in vivo activities comparable to existing medications but with much less activity in models predictive of extrapyramidal side effects. This suggests their potential use as safer antipsychotic medications (M. H. Norman et al., 1996).

Antibacterial Applications

A study on the synthesis and in vitro antibacterial evaluation of novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives showed that some compounds exhibited significant antibacterial effects against both Gram-negative and Gram-positive bacteria. This suggests their potential application in developing new antibacterial agents (Behjat Pouramiri et al., 2017).